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Compound of Interest

Compound Name: Methylenecyclobutane

Cat. No.: B073084 Get Quote

Essential Safety and Handling Guide for
Methylenecyclobutane
This guide provides critical safety and logistical information for the proper handling and

disposal of Methylenecyclobutane, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety.

Methylenecyclobutane is a highly flammable liquid and vapor, necessitating stringent safety

protocols to prevent ignition and exposure.[1][2] Proper personal protective equipment (PPE),

handling procedures, and disposal methods are mandatory to minimize risks.

Hazard Information
Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Flammable Liquids,

Category 2
GHS02 Danger

H225: Highly

flammable liquid and

vapour.[1][2]
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Property Value

Molecular Formula C5H8[2][3]

Molar Mass 68.12 g/mol [2][3]

Boiling Point 42 °C at 749 mmHg[3]

Density 0.736 g/mL at 25 °C[3][4]

Flash Point -34 °C (-29.2 °F) - closed cup

Vapor Pressure 6.57 psi at 20 °C

Storage Temperature 2-8°C

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against chemical exposure. The following

table summarizes the required PPE for handling Methylenecyclobutane.
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Body Part PPE Required
Specifications and
Rationale

Hands Chemical resistant gloves

Disposable nitrile gloves

provide adequate short-term

protection.[5] Always inspect

gloves for integrity before use

and change them immediately

upon contact with the

chemical.

Eyes

Safety glasses with side

shields or chemical splash

goggles

Essential to protect against

splashes. A face shield may be

necessary when there is a

significant risk of splashing.[5]

[6]

Respiratory
N95 dust mask or an organic

vapor respirator

Required when working in

poorly ventilated areas or

when the concentration of

airborne substances is

unknown. A full-face air-

purifying respirator may be

necessary based on risk

assessment.[6][7]

Body Flame-resistant lab coat

A lab coat made of Nomex® or

similar flame-resistant material,

fully buttoned, should be worn

over cotton clothing.[5] Avoid

synthetic fabrics like polyester.

[5]

Feet Closed-toe, closed-heel shoes

Shoes must be made of a

chemical-resistant material and

cover the entire foot.[5][7]
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Strict adherence to operational and disposal protocols is crucial for maintaining a safe

laboratory environment.

Handling and Storage Protocol
Engineering Controls: Always handle Methylenecyclobutane in a well-ventilated area,

preferably within a chemical fume hood.[8] Use explosion-proof electrical and ventilating

equipment.[1][8]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[4] No smoking.[1]

Static Discharge: Take precautionary measures against static discharges by grounding and

bonding containers and receiving equipment.[1][4] Use non-sparking tools.[1][8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated

for flammable liquids.[1][8] The recommended storage temperature is 2-8°C.

First Aid:

In case of skin contact: Immediately remove all contaminated clothing and rinse the skin

with plenty of water.[1][8]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[1][8]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[1]

[8]

Spill Management Protocol
Evacuate: Immediately evacuate the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: Use an inert absorbent material to soak up the spill.
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Collect: Use non-sparking tools to collect the absorbed material and place it in a suitable,

closed container for disposal.[8]

Decontaminate: Clean the spill area thoroughly.

Disposal Plan
Waste Determination: All materials contaminated with Methylenecyclobutane must be

treated as hazardous waste.[9]

Containerization: Collect waste in a compatible, properly labeled, and tightly sealed

container.[9][10] The label should clearly identify the contents as "Hazardous Waste" and list

"Methylenecyclobutane".

Storage of Waste: Store waste containers in a designated satellite accumulation area.[10]

Disposal: Dispose of contents and container to an approved waste disposal plant.[1][8] Do

not empty into drains.[4] Contact your institution's Environmental Health & Safety (EHS)

office for specific disposal procedures.[10][11]

Procedural Diagrams
The following diagrams illustrate key decision-making workflows for handling

Methylenecyclobutane safely.
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Hazard Assessment

PPE Selection

Final Action

Start: Handling Methylenecyclobutane

Is the area well-ventilated? Wear N95 or Organic Vapor Respirator
No

Standard ventilation sufficient

Yes

Is there a risk of splashing?

Wear Chemical Splash Goggles

No

Wear Goggles and Face Shield

Yes

Are ignition sources present?

Wear Nitrile Gloves

NoRemove all ignition sources

Yes

Wear Flame-Resistant Lab Coat

Wear Closed-Toe Shoes

Proceed with Experiment
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Waste Generation

Waste Classification

Disposal Procedure

Waste Generated

Is material contaminated with
Methylenecyclobutane?

Classify as Hazardous Waste

Yes

Dispose as regular waste

No

Collect in a compatible,
labeled, sealed container

Store in designated
Satellite Accumulation Area

Contact EHS for pickup
and final disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b073084?utm_src=pdf-body-img
https://www.benchchem.com/product/b073084?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. METHYLENECYCLOBUTANE Safety Data Sheets(SDS) lookchem [lookchem.com]

2. Methylenecyclobutane | C5H8 | CID 14262 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 1120-56-5 CAS MSDS (METHYLENECYCLOBUTANE) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

4. METHYLENECYCLOBUTANE [chembk.com]

5. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

6. americanchemistry.com [americanchemistry.com]

7. epa.gov [epa.gov]

8. fishersci.com [fishersci.com]

9. mtu.edu [mtu.edu]

10. III. Chemical Hygiene Plan continued [www1.psfc.mit.edu]

11. Chemical Waste | Environmental Health & Safety (EHS) [ehs.utexas.edu]

To cite this document: BenchChem. [Personal protective equipment for handling
Methylenecyclobutane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073084#personal-protective-equipment-for-handling-
methylenecyclobutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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